Cas no 1048962-51-1 ((1S)-6-oxaspiro[2.5]octan-1-amine)

• Product Name: (1S)-6-oxaspiro[2.5]octan-1-amine
• CAS No: 1048962-51-1
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 4559792
• Update Time: 2025-10-21

(1S)-6-oxaspiro[2.5]octan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-6-oxaspiro[2.5]octan-1-amine
• (1S)-6-Oxaspiro[2.5]octan-1-amine
• (S)-6-Oxa-spiro[2.5]oct-1-ylamine
• (1S)-6-oxaspiro[2.5]octan-1-amine

• Inchi： 1S/C7H13NO/c8-6-5-7(6)1-3-9-4-2-7/h6H,1-5,8H2/t6-/m0/s1
• InChI Key： DZKJNOMPBWITCE-LURJTMIESA-N
• SMILES： [C@@H]1(N)C2(CCOCC2)C1

Additional information on (1S)-6-oxaspiro[2.5]octan-1-amine

Comprehensive Overview of (1S)-6-oxaspiro[2.5]octan-1-amine (CAS No. 1048962-51-1): Properties, Applications, and Research Insights

The compound (1S)-6-oxaspiro[2.5]octan-1-amine (CAS No. 1048962-51-1) is a chiral spirocyclic amine with a unique structural framework, combining an oxaspiro ring system and an amine functional group. Its molecular formula and stereochemistry make it a valuable intermediate in pharmaceutical synthesis and material science. Researchers and industries are increasingly interested in this compound due to its potential in designing bioactive molecules and catalysts.

One of the most searched questions about (1S)-6-oxaspiro[2.5]octan-1-amine revolves around its synthetic routes and optical purity. The compound’s chiral center at the 1-position is critical for applications in asymmetric synthesis, a hot topic in green chemistry and drug development. Recent publications highlight its use in constructing heterocyclic scaffolds, which are pivotal in medicinal chemistry for targeting GPCRs and enzyme inhibitors.

From a structural perspective, the 6-oxaspiro[2.5]octane core offers rigidity and three-dimensional diversity, traits highly sought after in fragment-based drug discovery. This aligns with the growing demand for sp3-rich compounds to improve drug-like properties. Users frequently search for solubility data and stability under various conditions, which are essential for formulation studies.

In the context of sustainability, the compound’s potential as a building block for biodegradable materials has gained attention. Its spirocyclic ether moiety could contribute to polymeric materials with enhanced thermal stability, a trending topic in eco-friendly packaging research. Laboratories often inquire about scalable synthesis protocols to meet industrial demands.

Another key area of interest is the spectroscopic characterization of (1S)-6-oxaspiro[2.5]octan-1-amine, including NMR and mass spectrometry data. These details are crucial for quality control and patent applications. The compound’s boiling point and melting point are also frequently queried, reflecting its practical handling requirements.

Emerging trends in AI-driven drug design have further spotlighted this compound. Computational studies explore its conformational flexibility and molecular docking potential, addressing popular searches like "role of spirocycles in drug discovery." Such analyses often cite its low energy conformers as advantageous for target engagement.

To summarize, (1S)-6-oxaspiro[2.5]octan-1-amine (CAS No. 1048962-51-1) bridges multiple disciplines, from organic chemistry to material innovation. Its stereospecificity and functional versatility ensure its relevance in cutting-edge research, answering the needs of both academic labs and industrial R&D teams worldwide.